4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide

• IUPAC Name: 4-[[2-[(4-ethenylphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]methyl]-N-propylbenzamide
• InChI: InChI=1S/C28H27N3O2S/c1-3-17-29-26(32)23-15-13-21(14-16-23)18-31-27(33)24-7-5-6-8-25(24)30-28(31)34-19-22-11-9-20(4-2)10-12-22/h4-16H,2-3,17-19H2,1H3,(H,29,32)
• InChI Key: HBZVJNSCUVEUFD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)C=C
• Molecular Formula: C28H27N3O2S
• Molecular Weight: 469.6 g/mol

Description

4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide is a chemical compound that belongs to the family of quinazoline derivatives. It has been extensively studied for its potential therapeutic applications in the field of cancer research. The compound has shown promising results in preclinical studies, and its synthesis method has been optimized to produce high yields.

Mechanism of Action

The mechanism of action of 4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide involves the inhibition of the activity of a protein called Aurora kinase A. This protein is involved in the regulation of cell division and is overexpressed in many types of cancer. By inhibiting the activity of Aurora kinase A, the compound prevents the division of cancer cells and induces apoptosis.
Biochemical and physiological effects:
The compound has been shown to exhibit low toxicity in animal models, indicating its potential for use as a chemotherapeutic agent. It has also been shown to exhibit good pharmacokinetic properties, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide in lab experiments is its specificity for Aurora kinase A. This makes it a useful tool for studying the role of this protein in cancer cell division. However, one limitation of using the compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on 4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide. One area of interest is the development of more potent analogs of the compound with improved pharmacokinetic properties. Another area of research is the investigation of the compound's potential for use in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the compound's anticancer activity and to identify potential biomarkers for patient selection.

Synthesis Methods

The synthesis of 4-((4-oxo-2-((4-vinylbenzyl)thio)quinazolin-3(4H)-yl)methyl)-N-propylbenzamide involves the reaction of 2-(4-vinylbenzylthio)-4(3H)-quinazolinone with N-propyl-4-(4-formylphenyl)benzamide in the presence of a catalyst. The reaction is carried out under controlled conditions, and the yield of the product is optimized by adjusting the reaction parameters.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications in the field of cancer research. It has been shown to exhibit anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. The compound has also been shown to inhibit the growth of cancer cells in animal models.